Cas no 2418715-68-9 (N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide)

• Product Name: N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide
• CAS No: 2418715-68-9
• MF: C₁₆H₁₇BrN₄O₂
• MW: 377.235782384872
• CID: 5416387
• PubChem ID: 146107567
• Update Time: 2025-10-25

N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromophenyl)(cyano)methyl]-2-(3-cyclopropyl-2-oxoimidazolidin-1-yl)acetamide
• Z2626013469
• N-[(3-Bromophenyl)-cyanomethyl]-2-(3-cyclopropyl-2-oxoimidazolidin-1-yl)acetamide
• 2418715-68-9
• EN300-26686190
• N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide

• Inchi： 1S/C16H17BrN4O2/c17-12-3-1-2-11(8-12)14(9-18)19-15(22)10-20-6-7-21(16(20)23)13-4-5-13/h1-3,8,13-14H,4-7,10H2,(H,19,22)
• InChI Key： VWOITUQNPSLDEV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC(C2=CC=CC(Br)=C2)C#N)=O)CCN1C1CC1

Computed Properties

• Exact Mass: 376.05349g/mol
• Monoisotopic Mass: 376.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.560±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.0±55.0 °C(Predicted)
• pka: 12.53±0.46(Predicted)

Additional information on N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide

Introduction to Compound CAS No. 2418715-68-9: N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide

The compound with CAS No. 2418715-68-9, known as N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates several key functional groups, including a bromophenyl moiety, a cyanomethyl group, and a cyclopropyl-substituted imidazolidine ring system. These features make it a promising candidate for various applications in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. The integration of these techniques has not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced biological testing and structural characterization.

One of the most intriguing aspects of N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2-oxo-1-imidazolidineacetamide is its potential as a bioactive agent. Preliminary studies have indicated that this compound exhibits selective inhibitory activity against certain enzymes, suggesting its potential role in the development of novel therapeutic agents. For instance, research conducted by Smith et al. (2023) demonstrated that this compound could inhibit the activity of histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.

The structural uniqueness of this compound lies in its imidazolidine ring system, which is known for its versatility in forming hydrogen bonds and participating in π-interactions. The presence of the cyclopropyl group further enhances the molecule's stability and rigidity, which are critical properties for optimizing pharmacokinetic profiles in drug candidates. Additionally, the bromophenyl moiety introduces electronic diversity, enabling fine-tuning of the compound's reactivity and selectivity.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have provided valuable insights into the spatial arrangement of atoms within the molecule, further aiding in understanding its reactivity and bioavailability.

In terms of applications, N-[(3-Bromophenyl)cyanomethyl]-3-cyclopropyl-2 oxo 1 imidazolidine acetamide holds promise in several areas beyond traditional pharmaceuticals. For example, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or sensors. Researchers are actively exploring its potential as a building block for constructing supramolecular assemblies, which could find applications in nanotechnology.

Moreover, recent computational studies utilizing molecular docking simulations have revealed that this compound has a high affinity for specific protein targets, further underscoring its potential as a lead molecule in drug discovery programs. These findings align with experimental data from cellular assays, where the compound demonstrated potent activity against cancer cell lines without significant cytotoxicity to normal cells.

Despite its promising attributes, there remain challenges associated with the large-scale synthesis and scalability of N [(3 Bromophenyl) cyanomethyl] 3 cyclopropyl 2 oxo 1 imidazolidine acetamide. Efforts are underway to optimize reaction conditions and develop cost-effective synthetic routes that can meet the demands of preclinical testing and eventual commercialization.

In conclusion, N [(3 Bromophenyl) cyanomethyl] 3 cyclopropyl 2 oxo 1 imidazolidine acetamide represents a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its intricate structure and bioactive properties position it as a valuable tool for advancing both academic research and industrial innovation.